4-(Trifluoromethyl)imidazolidin-2-one
Overview
Description
“4-(Trifluoromethyl)imidazolidin-2-one” is a chemical compound that has been studied for its reactions with various substances . It is synthesized by the reaction of perfluorobiacetyl with urea .
Synthesis Analysis
The synthesis of “4-(Trifluoromethyl)imidazolidin-2-one” involves the reaction of perfluorobiacetyl with urea . This reaction has been studied in comparison with similar interactions of N-methyl-substituted and unsubstituted analogues .Molecular Structure Analysis
The molecular structure of “4-(Trifluoromethyl)imidazolidin-2-one” has been studied using various techniques such as IR, 1H, 13C, and 19F spectroscopy, HR mass spectrometry, elemental analysis, and XRD analysis .Chemical Reactions Analysis
The chemical reactions of “4-(Trifluoromethyl)imidazolidin-2-one” have been studied extensively. For instance, it has been shown to yield trifluoromethylated imidazooxazol and hydantoin when heated with urea in dimethylacetamide . The reaction of this compound with urea has also been compared with similar interactions of N-methyl-substituted and unsubstituted analogues .Scientific Research Applications
Synthesis of Fluorine-Containing Compounds
The compound is used in the synthesis of fluorine-containing imidazolidin-2-ones, glycolurils, and hydantoins . The reactions of perfluorodiacetyl with urea, N,N’-dimethyl- and N,N’-diethylureas produced the cis and trans isomers of 4,5-dihydroxy-4,5-bis (trifluoromethyl)imidazolidin-2-ones .
Production of Tetraazobicyclo Octane Dione
The reaction of 4,5-dihydroxy-4,5-bis (trifluoromethyl)imidazolidin-2-one with urea gave 1,5-bis- (trifluoro-methyl)-2,4,6,8-tetraazobicyclo [3.3.0]octane-3,7-dione . This compound has potential applications in various fields.
Formation of Hydantoins
The reaction of 1,3-di-methyl- and 1,3-diethylimidazolidin-2-ones with urea, N,N’-dimethyl- and N,N’-diethylureas led to the formation of 5-hydroxy-1,3-dimethyl (diethyl)-5-trifluoromethylimidazolidine-2,4-diones (hydantoins) . Hydantoins have a wide range of applications in medicinal chemistry.
Insecticides
Imidazolidines, which can be synthesized from 4-(Trifluoromethyl)imidazolidin-2-one, may have practical applications as insecticides .
Plant Growth Regulators
Imidazolidines can also be used as plant growth regulators . They can influence the growth and development of plants.
Fungicides and Antibacterials
Imidazolidines can be used as fungicides and antibacterials . They can help control the growth of harmful fungi and bacteria.
Molecular Encapsulation Agents
Glycolurils and their derivatives, which can be synthesized from 4-(Trifluoromethyl)imidazolidin-2-one, may be used as molecular encapsulation agents . They can be used to trap guest molecules inside their cavity.
Polymer Stabilizers
Glycolurils and their derivatives can also be used as polymer stabilizers . They can help improve the properties and performance of polymers.
Mechanism of Action
Target of Action
It’s known that imidazolidin-2-ones and their analogues are omnipresent structural motifs of pharmaceuticals, natural products, chiral auxiliaries, and intermediates in organic syntheses . They may have practical applications as insecticides, plant growth regulators, fungicides, and antibacterials .
Mode of Action
The synthesis of this compound involves the reactions of perfluorodiacetyl with urea, n,n’-dimethyl- and n,n’-diethylureas . The reaction of 4,5-dihydroxy-4,5-bis (trifluoromethyl)imidazolidin-2-one with urea gave 1,5-bis- (trifluoro-methyl)-2,4,6,8-tetraazobicyclo [3.3.0]octane-3,7-dione .
Biochemical Pathways
The formation of imidazolidin-2-ones from 1,2-diamines and co2 was efficiently achieved using tetramethylphenylguanidine (phtmg) as the basic promoter (1-2 equiv) in the presence of diphenylphosphoryl azide (dppa) as the dehydrative activator (1-12 equiv), in either MeCN or CH2Cl2 as the solvent at −40 °C to room temperature .
Result of Action
The reaction of 4,5-dihydroxy-4,5-bis(trifluoromethyl)imidazolidin-2-one with urea gave 1,5-bis-(trifluoro-methyl)-2,4,6,8-tetraazobicyclo[330]octane-3,7-dione .
Action Environment
The synthesis of this compound involves reactions in a variety of solvents and temperatures , suggesting that these factors may influence its action and stability.
properties
IUPAC Name |
4-(trifluoromethyl)imidazolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5F3N2O/c5-4(6,7)2-1-8-3(10)9-2/h2H,1H2,(H2,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBVKRAICTVOHIY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)N1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethyl)imidazolidin-2-one | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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